An In-depth Technical Guide to the Chemical Properties of 1-Bromo-3-(2-bromoethoxy)benzene
An In-depth Technical Guide to the Chemical Properties of 1-Bromo-3-(2-bromoethoxy)benzene
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Bromo-3-(2-bromoethoxy)benzene is a bifunctional organic compound featuring both an aryl bromide and an alkyl bromide. This unique structural arrangement imparts differential reactivity to the two bromine substituents, making it a versatile building block in organic synthesis. Its utility is particularly notable in the construction of more complex molecules, including those with potential applications in medicinal chemistry, such as in the development of PROTAC (Proteolysis Targeting Chimera) linkers.[1][2][3][4][5][6] This technical guide provides a comprehensive overview of the known chemical and physical properties of 1-Bromo-3-(2-bromoethoxy)benzene, along with detailed experimental protocols and reactivity profiles.
Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-Bromo-3-(2-bromoethoxy)benzene is presented in the table below. While some experimental data is available, other properties are predicted based on the analysis of structurally similar compounds.
| Property | Value | Reference |
| Molecular Formula | C₈H₈Br₂O | [4] |
| Molecular Weight | 279.96 g/mol | [4] |
| CAS Number | 18800-29-8 | [4] |
| Physical Form | Liquid | |
| Boiling Point | 125 °C @ 1.7 mbar | |
| Melting Point | Data not available | |
| Density | Data not available | |
| Solubility | Data not available | |
| Purity | Typically ≥95% | [4] |
Synthesis
The most logical and widely applicable method for the synthesis of 1-Bromo-3-(2-bromoethoxy)benzene is the Williamson ether synthesis.[7][8][9] This reaction involves the nucleophilic substitution of a halide by an alkoxide. In this case, the synthesis would proceed by reacting 3-bromophenol with 1,2-dibromoethane in the presence of a base.
Experimental Protocol: Williamson Ether Synthesis
Materials:
-
3-Bromophenol
-
1,2-Dibromoethane
-
Potassium Carbonate (K₂CO₃) or Sodium Hydroxide (NaOH)
-
Acetone or N,N-Dimethylformamide (DMF)
-
Dichloromethane or Diethyl Ether
-
Saturated Sodium Bicarbonate Solution
-
Brine
-
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
Procedure:
-
To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-bromophenol (1.0 eq) and a suitable solvent such as acetone or DMF.
-
Add a base, such as potassium carbonate (1.5 eq) or sodium hydroxide (1.2 eq), to the solution and stir the mixture at room temperature for 30 minutes to form the phenoxide.
-
Add 1,2-dibromoethane (a slight excess, e.g., 1.2 eq) to the reaction mixture.
-
Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).
-
Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.
-
Concentrate the filtrate under reduced pressure to remove the solvent.
-
Dissolve the residue in dichloromethane or diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution, and brine.
-
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.
-
The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 1-Bromo-3-(2-bromoethoxy)benzene.
Reactivity and Chemical Properties
1-Bromo-3-(2-bromoethoxy)benzene possesses two bromine atoms with distinct chemical environments, leading to differential reactivity.[4]
-
Aryl Bromide: The bromine atom attached to the benzene ring is relatively unreactive towards nucleophilic substitution under standard conditions. However, it is an excellent handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations.[10][11] This allows for the selective formation of carbon-carbon and carbon-heteroatom bonds at the aromatic core.
-
Alkyl Bromide: The bromine atom on the ethoxy side chain is a primary alkyl bromide and is susceptible to nucleophilic substitution (Sₙ2) reactions. This allows for the introduction of a wide variety of functional groups at this position.
This differential reactivity allows for a stepwise and controlled functionalization of the molecule, making it a valuable synthon for the construction of complex molecular architectures.
Spectroscopic Data (Predicted)
¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic and aliphatic protons.
| Predicted Chemical Shift (δ, ppm) | Multiplicity | Assignment |
| 6.8 - 7.5 | Multiplet | Aromatic protons |
| ~4.3 | Triplet | -O-CH₂-CH₂-Br |
| ~3.6 | Triplet | -O-CH₂-CH₂-Br |
The aromatic region will likely display a complex multiplet pattern due to the meta-substitution. The two methylene groups of the bromoethoxy chain will appear as triplets due to coupling with each other.
¹³C NMR Spectroscopy
The carbon NMR spectrum will show eight distinct signals corresponding to the eight unique carbon atoms in the molecule.
| Predicted Chemical Shift (δ, ppm) | Assignment |
| 158 - 160 | C-O (aromatic) |
| 110 - 135 | Aromatic carbons |
| ~68 | -O-CH₂-CH₂-Br |
| ~30 | -O-CH₂-CH₂-Br |
Mass Spectrometry
The mass spectrum, under electron ionization (EI), is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio). This will result in prominent peaks at m/z values corresponding to [M]⁺, [M+2]⁺, and [M+4]⁺ in a ratio of approximately 1:2:1. Fragmentation would likely involve the loss of the bromoethoxy side chain or cleavage of the C-Br bonds.
Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the functional groups present.
| Predicted Wavenumber (cm⁻¹) | Assignment |
| 3100 - 3000 | Aromatic C-H stretch |
| 2950 - 2850 | Aliphatic C-H stretch |
| 1600 - 1450 | Aromatic C=C stretch |
| ~1250 | Aryl-O-Alkyl ether C-O stretch |
| 600 - 500 | C-Br stretch |
Applications in Drug Discovery and Medicinal Chemistry
1-Bromo-3-(2-bromoethoxy)benzene serves as a valuable building block for the synthesis of biologically active molecules.[4] Its bifunctional nature allows for its incorporation into larger, more complex structures. One area of significant interest is its potential use as a linker in the design and synthesis of Proteolysis Targeting Chimeras (PROTACs).[1][2][3][5][6] PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein. The linker component of a PROTAC is crucial for its efficacy, and the structural features of 1-Bromo-3-(2-bromoethoxy)benzene make it an attractive scaffold for linker synthesis.
While no specific signaling pathways have been directly associated with 1-Bromo-3-(2-bromoethoxy)benzene itself, its utility as a synthetic intermediate suggests that it can be a component of molecules designed to modulate a wide range of biological pathways, depending on the nature of the pharmacophores attached to it.
Safety and Handling
As a bromo-containing organic compound, 1-Bromo-3-(2-bromoethoxy)benzene should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. It is classified with hazard codes H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).
Conclusion
1-Bromo-3-(2-bromoethoxy)benzene is a valuable and versatile chemical intermediate with significant potential in organic synthesis and medicinal chemistry. Its differential reactivity provides a platform for selective and controlled molecular elaboration. While a complete experimental dataset for all its physical and chemical properties is not yet publicly available, this guide provides a thorough overview of its known characteristics and predicted behavior based on established chemical principles. Further research into its specific applications, particularly in the development of novel therapeutics, is warranted.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. 1-Bromo-3-(2-bromoethoxy)benzene | 18800-29-8 | Benchchem [benchchem.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]
- 7. byjus.com [byjus.com]
- 8. masterorganicchemistry.com [masterorganicchemistry.com]
- 9. Khan Academy [khanacademy.org]
- 10. nbinno.com [nbinno.com]
- 11. nbinno.com [nbinno.com]
